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Compound of Interest

Compound Name: SUPERDEX 75

cat. No.: B1179487

This guide provides detailed instructions and troubleshooting advice for the long-term storage
of Superdex 75 columns to ensure their longevity and optimal performance.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solution for long-term storage of a Superdex 75 column?

For long-term storage (more than two days), the recommended solution is 20% ethanol.[1][2][3]
[4] This solution prevents microbial growth, which can clog the column and affect its separation
performance.[4][5] For HiLoad Superdex 75 pg columns, a solution of 200 mM sodium acetate
in 20% ethanol is recommended.[4][6]

Q2: How should | prepare my Superdex 75 column for long-term storage?

Before storing the column, it is crucial to clean it thoroughly to remove any contaminants. The
general procedure is as follows:

e Wash the column with two column volumes (CV) of distilled water to remove any residual
buffer salts.[1][2][4]

o Equilibrate the column with at least two column volumes of 20% ethanol.[1][2][4]

o Ensure the column is properly sealed with the storage/shipping device to prevent it from
drying out.[1][2][3]

Q3: At what temperature should | store the Superdex 75 column?
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The recommended storage temperature for a Superdex 75 column is between 4°C and 30°C.

[11[7][8]
Q4: | observe increased back-pressure after storing my column. What should | do?

Increased back-pressure after storage can be caused by several factors, including microbial
growth, precipitated proteins, or air in the column.[2][4]

¢ Cleaning: Perform a cleaning-in-place (CIP) procedure. A common method is to wash the
column with 0.5 M NaOH followed by distilled water.[4][9] For more severe contamination,
other cleaning agents or a more rigorous cleaning protocol might be necessary.[1][10]

e Removing Air: If you suspect air has entered the column, run well-degassed eluent at a low
flow rate (e.g., 0.5 ml/min) for 3 to 4 column volumes.[2][10]

Q5: How do | prepare the column for use after long-term storage?

After long-term storage in 20% ethanol, the column needs to be re-equilibrated with your
running buffer before use.

e Wash the column with at least two column volumes of distilled water to remove the ethanol.
[1] Since ethanol is more viscous, use a lower flow rate to avoid over-pressurizing the
column.[2][4]

o Equilibrate the column with at least two column volumes of your filtered and degassed
running buffer until the UV baseline and pH are stable.[1]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the long-term storage of a
Superdex 75 column.
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Parameter

Recommended Value

Notes

Storage Solution

20% Ethanol

For HiLoad Superdex 75 pg,
use 200 mM Sodium Acetate
in 20% Ethanol.[4][6]

Storage Temperature

4°Cto 30°C

[1]t71el

Pre-Storage Wash

2 Column Volumes of Distilled
Water

To remove salts and other

buffer components.[1][2][4]

Equilibration Volume

> 2 Column Volumes of 20%
Ethanol

Ensure the entire column is
saturated with the storage
solution.[1][2][4]

Post-Storage Wash

= 2 Column Volumes of
Distilled Water

To remove the storage
solution. Use a reduced flow
rate.[1][2]

Post-Storage Equilibration

> 2 Column Volumes of

Running Buffer

Until UV baseline and pH are
stable.[1]

Experimental Protocols
Protocol 1: Standard Long-Term Storage Procedure

This protocol describes the standard procedure for preparing a Superdex 75 column for long-

term storage.

e Disconnect the Column: Disconnect the column from the chromatography system.

o Wash with Water: Connect the column to a syringe or a pump and wash with at least two

column volumes of filtered and degassed distilled water at a moderate flow rate (e.g., 0.5
ml/min for a 10/300 GL column).

o Equilibrate with Ethanol: Wash the column with at least two column volumes of 20% ethanol.

o Seal the Column: Disconnect the column and securely attach the stop plugs to both ends to

prevent drying. If available, use the original storage/shipping device.[1][2][3]
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o Store: Place the column in a safe location within the recommended temperature range (4°C
to 30°C).

Protocol 2: Cleaning-in-Place (CIP) for a Contaminated
Column

This protocol is recommended if you suspect the column is contaminated with precipitated
proteins or other foulants before storage.

Reverse Flow Direction: For a more effective cleaning, reverse the direction of flow through
the column.[4][9]

¢ NaOH Wash: Wash the column with one column volume of 0.5 M NaOH at a low flow rate.[9]

o Water Rinse: Immediately rinse the column with 2-3 column volumes of distilled water until
the pH of the eluate returns to neutral.[9]

» Proceed to Storage: After the cleaning procedure, proceed with the "Standard Long-Term
Storage Procedure" (Protocol 1).

Visual Workflow
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Caption: Workflow for long-term storage and re-use of a Superdex 75 column.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1179487?utm_src=pdf-body-img
https://www.benchchem.com/product/b1179487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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